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Compound of Interest

Compound Name: Abietyl alcohol

Cat. No.: B1212625

For Researchers, Scientists, and Drug Development Professionals

Abietyl alcohol, a derivative of abietic acid found in pine resin, is a compound of interest in
various scientific and industrial fields, including drug development and materials science. This
technical guide provides a concise overview of its fundamental chemical properties, specifically
its molecular weight and chemical formula.

Core Chemical Properties

The essential identifiers for abietyl alcohol are its chemical formula and molecular weight,
which are critical for stoichiometric calculations, analytical characterization, and formulation
development.

Data Presentation

The quantitative data for abietyl alcohol is summarized in the table below for ease of

reference.
Property Value
Chemical Formula C20H320[1][2][3][4][5]
Molecular Weight Approximately 288.47 g/mol [4][5]
CAS Number 666-84-2[1][2][3]
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The molecular formula, C20H320, indicates that a single molecule of abietyl alcohol contains
20 carbon atoms, 32 hydrogen atoms, and one oxygen atom.[1][2][3][4][5] The molecular
weight is approximately 288.47 g/mol .[4][5] Other reported values include 288.5 g/mol and
288.476 g/mol .[1][2][3]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the compound's name, its
elemental composition (chemical formula), and its calculated mass (molecular weight).

is defined by Chemical Formula determines Molecular Weight

Abietyl Alcohol

C20H320 ~288.47 g/mol

Click to download full resolution via product page

Core Properties of Abietyl Alcohol

This guide is intended for informational purposes for a technical audience. For specific
applications, further consultation of peer-reviewed literature and safety data sheets is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Overview of Abietyl Alcohol: Molecular
Weight and Chemical Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212625#abietyl-alcohol-molecular-weight-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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